N-(2,4-difluorophenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide
Overview
Description
N-(2,4-difluorophenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide, also known as Difluorothionacetylhydrazine (DFTA), is a chemical compound that has been extensively studied for its potential use in scientific research. DFTA is a hydrazine derivative that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of DFTA is complex and not fully understood. However, it is believed that DFTA acts as a ROS scavenger by reacting with ROS and neutralizing their damaging effects. Additionally, DFTA has been shown to inhibit the activity of certain enzymes involved in the production of ROS, further contributing to its antioxidant properties.
Biochemical and Physiological Effects:
DFTA has been shown to exhibit a variety of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. DFTA has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for use in cancer therapy. Additionally, DFTA has been shown to reduce inflammation in animal models of inflammatory diseases, making it a potential therapeutic agent for a variety of inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the primary advantages of DFTA is its ability to scavenge ROS in vitro, making it a useful tool for studying the effects of oxidative stress on cellular function. Additionally, DFTA is a readily available compound that can be synthesized in large quantities, making it a cost-effective tool for scientific research. However, one limitation of DFTA is its potential toxicity at high concentrations, which must be taken into consideration when designing experiments using this compound.
Future Directions
There are a variety of future directions for research on DFTA. One potential area of research is the development of DFTA-based therapies for oxidative stress-related diseases, such as cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of DFTA and its potential interactions with other compounds. Finally, the development of new synthesis methods for DFTA may further improve its availability and cost-effectiveness as a tool for scientific research.
Scientific Research Applications
DFTA has been shown to exhibit a variety of properties that make it a useful tool for scientific research. One of the primary applications of DFTA is as a reactive oxygen species (ROS) scavenger. DFTA has been shown to effectively scavenge ROS in vitro, making it a potential therapeutic agent for a variety of oxidative stress-related diseases.
properties
IUPAC Name |
1-(2,4-difluorophenyl)-3-[[2-[(2-methylphenyl)methylsulfanyl]acetyl]amino]thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2N3OS2/c1-11-4-2-3-5-12(11)9-25-10-16(23)21-22-17(24)20-15-7-6-13(18)8-14(15)19/h2-8H,9-10H2,1H3,(H,21,23)(H2,20,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOCFYVUFAULAIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NNC(=S)NC2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorophenyl)-2-{[(2-methylbenzyl)sulfanyl]acetyl}hydrazinecarbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.